2-[(2-nitrobenzyl)thio]pyridine

• IUPAC Name: 2-[(2-nitrophenyl)methylsulfanyl]pyridine
• InChI: InChI=1S/C12H10N2O2S/c15-14(16)11-6-2-1-5-10(11)9-17-12-7-3-4-8-13-12/h1-8H,9H2
• InChI Key: XBOCOFDYRKGRJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=CC=CC=N2)[N+](=O)[O-]
• Molecular Formula: C12H10N2O2S
• Molecular Weight: 246.29 g/mol
• Solubility: 13.7 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[(2-Nitrobenzyl)thio]pyridine is a pyridine derivative featuring a 2-nitrobenzylthio substituent. Pyridine-thio compounds are widely studied for applications in agrochemistry (e.g., insecticides) and medicinal chemistry (e.g., enzyme modulation), as evidenced by analogues in the literature .

Comparison with Similar Compounds

Key Observations :

• The position of the nitro group (ortho vs. para) influences electronic effects and steric hindrance. For instance, ortho-substituted nitro groups may reduce reactivity in nucleophilic substitutions compared to para-substituted analogues .

Physical and Chemical Properties

• Melting Points : Pyridine-triazole-thio analogues (e.g., 4-(5-((3-fluorobenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)pyridine) exhibit melting points ranging from 140–240°C, influenced by substituent polarity .
• Solubility : Nitro groups generally reduce aqueous solubility but enhance organic solvent compatibility, as seen in 2-(2,4-dinitrobenzyl)pyridine .

Q & A

Basic Research Questions

Q. What synthetic methodologies are most effective for preparing 2-[(2-nitrobenzyl)thio]pyridine, and how do reaction conditions impact yield?

• Answer : The compound can be synthesized via nucleophilic aromatic substitution (SNAr) or transition-metal-free coupling. For example, similar pyridine derivatives (e.g., 2-((4-nitrophenyl)thio)pyridine) are synthesized by reacting halogenated nitrobenzyl derivatives with pyridine thiols under basic conditions (e.g., K₂CO₃) in polar aprotic solvents like DMF or DMSO at 80–100°C, achieving yields of 60–75% . Catalysts such as CuI or Pd(PPh₃)₄ may enhance efficiency, but evidence for metal-free routes suggests avoiding transition metals reduces purification complexity . Optimization requires balancing solvent polarity, base strength, and temperature to minimize side reactions (e.g., nitro group reduction).

Q. Which analytical techniques are critical for confirming the structure and purity of 2-[(2-nitrobenzyl)thio]pyridine?

• Answer : Multinuclear NMR spectroscopy (¹H, ¹³C) is essential for verifying substituent positions and sulfur connectivity. For example, in analogous compounds, pyridine protons resonate at δ 7.2–8.5 ppm, while nitrobenzyl groups show distinct aromatic splitting patterns . IR spectroscopy confirms functional groups (e.g., S–C stretch at ~650 cm⁻¹, NO₂ asymmetric stretch at ~1520 cm⁻¹). High-resolution mass spectrometry (HRMS-ESI) validates molecular weight (e.g., [M+H]⁺ for C₁₂H₉N₂O₂S: calculated 257.0384, observed 257.0386) . Purity is assessed via HPLC (C18 column, MeCN/H₂O gradient) or TLC (Rf ~0.3–0.6 in ethyl acetate/hexane).

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies guide the optimization of 2-[(2-nitrobenzyl)thio]pyridine for pharmacological applications?

• Answer : SAR studies focus on modifying the nitrobenzyl and pyridine moieties. For instance, replacing the nitro group with electron-withdrawing groups (e.g., CF₃) enhances electrophilicity, potentially improving binding to biological targets like kinases or GPCRs . Conversely, substituting the pyridine ring with bulkier groups (e.g., p-tolyl) may alter solubility and bioavailability. Computational docking (e.g., AutoDock Vina) paired with in vitro assays (e.g., IC₅₀ measurements) can identify key interactions, such as hydrogen bonding with the nitro group or π-stacking with aromatic residues .

Q. How should researchers address contradictions in biological activity data across studies involving thioether pyridine derivatives?

• Answer : Contradictions often arise from variability in assay conditions (e.g., cell lines, incubation times). For example, antiproliferative activity discrepancies may stem from differences in ATP concentrations in kinase assays . Statistical validation using Abbott’s formula (% control = 100×(X−Y)/X, where X = control survival, Y = treated survival) ensures results are normalized to baseline mortality . Meta-analysis of dose-response curves (e.g., Hill slopes) and replication under standardized protocols (e.g., CLSI guidelines) are critical for resolving inconsistencies .

Q. What computational approaches predict the reactivity of 2-[(2-nitrobenzyl)thio]pyridine in novel reaction environments?

• Answer : Density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) model electronic effects, such as the nitro group’s electron-withdrawing impact on sulfur nucleophilicity . Solvent effects can be simulated using the polarizable continuum model (PCM), predicting reaction rates in solvents like DMSO versus THF. Transition-state analysis identifies steric hindrance at the benzyl position, guiding regioselective modifications .

Q. What safety protocols are essential for handling 2-[(2-nitrobenzyl)thio]pyridine given its hazardous byproducts?

• Answer : The compound may generate toxic nitroso intermediates under reducing conditions. Labs must use fume hoods, nitrile gloves, and flame-resistant clothing (Hazard Statements: H315/H319/H335) . Emergency measures include rinsing eyes with water (15+ minutes) and using activated carbon to absorb spills. Storage in amber glass under argon at −20°C prevents degradation .